Cas no 816453-83-5 (1,3-Propanedione, 1,3-bis[4-(hexadecyloxy)phenyl]-)

• Product Name: 1,3-Propanedione, 1,3-bis[4-(hexadecyloxy)phenyl]-
• CAS No: 816453-83-5
• MF: C₄₇H₇₆O₄
• MW: 705.10395526886
• CID: 703475
• PubChem ID: 71420893
• Update Time: 2025-04-19

1,3-Propanedione, 1,3-bis[4-(hexadecyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1,3-bis[4-(hexadecyloxy)phenyl]-
• 1,3-bis(4-hexadecoxyphenyl)propane-1,3-dione
• 1,3-BIS[4-(HEXADECYLOXY)PHENYL]PROPANE-1,3-DIONE
• 816453-83-5
• DTXSID00840069

• Inchi： 1S/C47H76O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-39-50-44-35-31-42(32-36-44)46(48)41-47(49)43-33-37-45(38-34-43)51-40-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h31-38H,3-30,39-41H2,1-2H3
• InChI Key： ISYNZFXBYCDILD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(CC(C2C=CC(=CC=2)OCCCCCCCCCCCCCCCC)=O)=O)=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 704.57436090g/mol
• Monoisotopic Mass: 704.57436090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 51
• Rotatable Bond Count: 36
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.6
• Topological Polar Surface Area: 52.6Ų